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Compound of Interest

Compound Name: Purpurogenone

Cat. No.: B12685956

An In-depth Examination of the Molecular Characteristics, Isolation, and Characterization of a
Fungal Metabolite

Introduction

Purpurogenone is a naturally occurring polyketide produced by the fungus Penicillium
purpurogenum. First isolated and characterized in the early 1970s, this compound belongs to
the naphtho-y-pyrone class of secondary metabolites, a group known for a diverse range of
biological activities. This technical guide provides a comprehensive overview of the molecular
formula, weight, and detailed experimental context for purpurogenone, aimed at researchers,
scientists, and professionals in drug development.

Molecular Profile

Purpurogenone is a small molecule with a complex stereochemistry. Its fundamental
properties are summarized in the table below.
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Property Value Source

Molecular Formula C14H1205 PubChem

Molecular Weight 260.24 g/mol PubChem

Class Naphtho-y-pyrone General Classification

Roberts, J. C., & Thompson,

Producing Organism Penicillium purpurogenum
9=r purptreg D. J. (1971)

Isolation and Characterization

The structural elucidation of purpurogenone was a significant achievement in natural product
chemistry, accomplished through X-ray crystallography of its monobromoacetate derivative.[1]
[2][3] This section outlines the general experimental protocols for the isolation and
characterization of purpurogenone from Penicillium purpurogenum, based on established
methods for fungal metabolites.

Isolation Protocol

A generalized workflow for the isolation of purpurogenone from a culture of Penicillium
purpurogenum is presented below. This process involves fermentation, extraction, and
chromatographic purification.
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General Isolation Workflow for Purpurogenone

Fermentation

Inoculation of Penicillium purpurogenum

l

Liquid or Solid-State Fermentation

Extrgction

Separation of Mycelia and Supernatant

;

Solvent Extraction of Mycelia and/or Supernatant

Purification

Crude Extract Concentration

l

Column Chromatography (e.g., Silica Gel)

;

Further Chromatographic Steps (e.g., HPLC)

;

Crystallization of Purpurogenone

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of purpurogenone.
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Characterization Methods

The definitive structure of purpurogenone was determined by X-ray crystallography. For
routine identification and quality control, a combination of spectroscopic techniques is
employed.

Spectroscopic Data:

Technique Key Observables

Provides the accurate mass and molecular
Mass Spectrometry (MS) formula. Fragmentation patterns can help in

structural confirmation.

Reveals the presence of key functional groups
Infrared (IR) Spectroscopy such as hydroxyls, carbonyls (from the pyrone

ring), and aromatic rings.

1H and 13C NMR provide detailed information

] about the carbon skeleton and the chemical
Nuclear Magnetic Resonance (NMR) )
environment of each proton and carbon atom,
Spectroscopy L . _— -
which is essential for confirming the connectivity

and stereochemistry of the molecule.

While the seminal papers confirm the use of "Spectrum Analysis" in the characterization of
purpurogenone, specific spectral data is not readily available in public databases.[3]
Researchers would typically acquire these spectra on their purified samples to confirm the
identity of the compound.

Biological Activity and Signaling Pathways

Specific biological activities and associated signaling pathways for purpurogenone have not
been extensively reported in the literature. However, as a member of the naphtho-y-pyrone
class of fungal metabolites, it may possess biological activities similar to other compounds in
this family.[1]

Naphtho-y-pyrones have been reported to exhibit a wide range of biological effects, including:
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Antimicrobial activity

Antiviral properties

Antioxidant effects

Cytotoxic activity against various cancer cell lines

The potential mechanisms of action for this class of compounds are diverse and can involve
the inhibition of key enzymes or interference with cellular signaling cascades. A hypothetical
logical relationship for investigating the biological activity of a novel naphtho-y-pyrone like
purpurogenone is depicted below.
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Investigative Workflow for Biological Activity

Purified Purpurogenone

:

In vitro Bioassays (e.g., antimicrobial, cytotoxic)

:

Identification of Active 'Hits'

:

Mechanism of Action Studies

:

Target Identification

:

Signaling Pathway Analysis

:

Lead Compound for Drug Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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